N1-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-N2-(4-fluorobenzyl)oxalamide

• IUPAC Name: N'-[4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-N-[(4-fluorophenyl)methyl]oxamide
• InChI: InChI=1S/C18H17ClFN3O4S/c19-15-7-6-14(10-16(15)23-8-1-9-28(23,26)27)22-18(25)17(24)21-11-12-2-4-13(20)5-3-12/h2-7,10H,1,8-9,11H2,(H,21,24)(H,22,25)
• InChI Key: JUSKNFSXMFKGAJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(S(=O)(=O)C1)C2=C(C=CC(=C2)NC(=O)C(=O)NCC3=CC=C(C=C3)F)Cl
• Molecular Formula: C18H17ClFN3O4S
• Molecular Weight: 425.9 g/mol

Description

N1-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-N2-(4-fluorobenzyl)oxalamide is a useful research compound. Its molecular formula is C18H17ClFN3O4S and its molecular weight is 425.86. The purity is usually 95%.
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Scientific Research Applications

Novel Synthesis Techniques

Research in the field of organic chemistry has led to innovative methods for synthesizing complex molecules. For instance, Park et al. (2003) detailed a novel stereoselective synthesis of functionalized oxazolidinones from chiral aziridines, showcasing a methodology applicable for creating compounds with potential similarities to the one (Park et al., 2003).

Antimicrobial Activities

The antimicrobial properties of similar compounds have been extensively explored. Karaman et al. (2018) synthesized amide, sulfonamide, and thiourea derivatives of 1,3-oxazolidinone and tested their antimicrobial activities, discovering that some compounds showed significant efficacy against Gram-positive bacteria (Karaman et al., 2018). Similarly, Babu et al. (2012) reported on the synthesis and antimicrobial activities of β-lactam and thiazolidine-grafted tetrahydrobenzothiophenes, indicating the potential of such structures for developing new antimicrobial agents (Babu et al., 2012).

Anticancer Potential

The exploration of novel compounds for anticancer applications is a significant area of research. Desai et al. (2013) studied the synthesis and antimicrobial screening of fluorobenzamides containing thiazole and thiazolidine, highlighting the importance of fluorine atoms in enhancing antimicrobial activity, which could be relevant for anticancer research as well (Desai et al., 2013).

Insecticidal Applications

Compounds with structural similarities have also been investigated for their potential as insecticides. Tohnishi et al. (2005) discussed the novel insecticide flubendiamide, emphasizing its high activity against lepidopterous pests and suggesting a unique mode of action. This research illustrates the diverse applications of chemically innovative compounds in agriculture (Tohnishi et al., 2005).